Cas no 1446333-79-4 (3-(2-Bromoacetyl)-7-fluorochromen-2-one)

• Product Name: 3-(2-Bromoacetyl)-7-fluorochromen-2-one
• CAS No: 1446333-79-4
• MF: C₁₁H₆BrFO₃
• MW: 285.065946102142
• CID: 4605269
• Update Time: 2025-10-19

3-(2-Bromoacetyl)-7-fluorochromen-2-one Chemical and Physical Properties

Names and Identifiers

• 3-(2-Bromoacetyl)-7-fluorochromen-2-one
• 2H-1-Benzopyran-2-one, 3-(2-bromoacetyl)-7-fluoro-
• WHC33379
• 3-(2-bromoacetyl)-7-fluoro-2H-chromen-2-one

• Inchi： 1S/C11H6BrFO3/c12-5-9(14)8-3-6-1-2-7(13)4-10(6)16-11(8)15/h1-4H,5H2
• InChI Key： QTKTXAWIRPEKHC-UHFFFAOYSA-N
• SMILES： BrCC(C1C(=O)OC2C=C(C=CC=2C=1)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 353
• XLogP3: 2.7
• Topological Polar Surface Area: 43.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives

Additional information on 3-(2-Bromoacetyl)-7-fluorochromen-2-one

Introduction to 3-(2-Bromoacetyl)-7-fluorochromen-2-one (CAS No. 1446333-79-4)

3-(2-Bromoacetyl)-7-fluorochromen-2-one, identified by the Chemical Abstracts Service Number (CAS No.) 1446333-79-4, is a fluorinated chromene derivative featuring a bromoacetyl functional group. This compound has garnered significant attention in the field of pharmaceutical chemistry due to its versatile structural framework, which positions it as a promising intermediate in the synthesis of bioactive molecules. The presence of both bromine and fluorine substituents enhances its reactivity, making it a valuable scaffold for further derivatization and functionalization.

The chromene core, a benzopyranone structure, is well-documented for its broad spectrum of biological activities. Compounds within this class have been extensively studied for their potential in drug discovery, particularly in the development of antimicrobial, anti-inflammatory, and anticancer agents. The introduction of a bromoacetyl group at the 2-position and a fluorine atom at the 7-position introduces unique electronic and steric properties, which can modulate the compound's interactions with biological targets.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated heterocycles in enhancing drug efficacy and metabolic stability. The fluorine atom in 3-(2-Bromoacetyl)-7-fluorochromen-2-one not only contributes to lipophilicity but also influences the compound's pharmacokinetic profile. This dual substitution pattern makes it an attractive candidate for further exploration in structure-activity relationship (SAR) studies.

In the realm of drug development, the bromoacetyl moiety serves as a versatile handle for conjugation reactions. It allows for the facile introduction of various biomolecules, including peptides, nucleotides, and other pharmacophores, through amide or ester bond formation. Such modifications are crucial for developing targeted therapies and prodrugs that exhibit improved bioavailability or targeted delivery to specific tissues.

Recent studies have demonstrated the potential of 3-(2-Bromoacetyl)-7-fluorochromen-2-one as a precursor in the synthesis of novel chromene-based inhibitors. For instance, researchers have explored its utility in generating compounds that interact with enzymes involved in cancer progression. The bromine atom's reactivity enables electrophilic aromatic substitution reactions, while the fluorine atom's electron-withdrawing effect can fine-tune binding affinities. These features make it a compelling scaffold for designing molecules with high selectivity and potency.

The synthesis of 3-(2-Bromoacetyl)-7-fluorochromen-2-one typically involves multi-step organic transformations starting from commercially available chromene derivatives. Key steps include halogenation at the 7-position to introduce fluorine, followed by bromination at the 2-position. The final step involves acetylation using 2-bromoacetyl chloride or similar reagents. This synthetic route underscores the compound's accessibility while highlighting its structural complexity.

From a computational chemistry perspective, 3-(2-Bromoacetyl)-7-fluorochromen-2-one has been subjected to molecular modeling studies to predict its binding interactions with biological targets. These simulations have provided insights into how modifications at the 2- and 7-positions can influence receptor binding affinity and specificity. Such computational approaches are increasingly integral to modern drug discovery pipelines, enabling rapid screening of virtual libraries before experimental validation.

The pharmacological profile of 3-(2-Bromoacetyl)-7-fluorochromen-2-one is still under active investigation. Preliminary data suggest that derivatives of this compound exhibit inhibitory activity against certain kinases and transcription factors implicated in diseases such as cancer and inflammation. The ability to fine-tune its structure through derivatization offers a pathway to develop next-generation therapeutics with optimized pharmacological properties.

In conclusion, 3-(2-Bromoacetyl)-7-fluorochromen-2-one (CAS No. 1446333-79-4) represents a structurally intriguing compound with significant potential in pharmaceutical research. Its unique substitution pattern, combining bromoacetyl and fluorine functionalities on a chromene backbone, makes it a valuable building block for drug discovery efforts aimed at addressing unmet medical needs. As synthetic methodologies continue to evolve and computational tools become more sophisticated, compounds like this are poised to play an increasingly pivotal role in the development of novel treatments.